Benzene, 1-(1-methylenepropyl)-4-(trifluoromethyl)-

• Molecular Formula: C11H11F3
• Molecular Weight: 200.20 g/mol
• IUPAC Name: 1-but-1-en-2-yl-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C11H11F3/c1-3-8(2)9-4-6-10(7-5-9)11(12,13)14/h4-7H,2-3H2,1H3
• InChI Key: YXLMRSJHLGLIQK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)C1=CC=C(C=C1)C(F)(F)F

Description

Benzene, 1-(1-methylenepropyl)-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H11F3 and its molecular weight is 200.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of methyltriphenylphosphonium bromide (3.53 g, 9.89 mmol) in THF (30 ml) was added potassium tert-butoxide (1.11 g, 9.89 mmol) in THF (10 ml) dropwise at 0° C. and the mixture was stirred at ambient temperature for 2 hours. Then, to this mixture was added 4-(trifluoromethyl)propiophenone (Aldrich, 1.00 g, 4.95 mmol) in THF (10 ml) at 0° C. and stirred at ambient temperature for 2 hours. The reaction was quenched with small amount of water and evaporated to remove the solvent. The crude mixture was diluted with hexane. The formed precipitates were filtered and the organic layer was separated. After evaporation of solvent, residue was applied to a silica gel chromatography column and eluted with hexane to afford 1.12 g (crude 100%) of the title compound as a red oil.